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Compound of Interest

2-(2-

Compound Name:
Bromophenoxy)propanohydrazide

CAS No.: 362495-44-1

Cat. No.: B2539148

Get Quote

Technical Monograph: 2-(2-
Bromophenoxy)propanohydrazide

Structural Characterization, Synthetic Pathways, and Pharmacophore Utility

Executive Summary

2-(2-Bromophenoxy)propanohydrazide is a specialized organic intermediate belonging to
the class of phenoxyalkanoic acid hydrazides. It serves as a critical "linker scaffold" in
medicinal chemistry, primarily utilized to synthesize heterocyclic pharmacophores such as
1,2,4-triazoles, 1,3,4-oxadiazoles, and Schiff base hydrazones.

This guide provides a comprehensive technical analysis of the compound, detailing its
synthesis from 2-bromophenol, its spectroscopic signature, and its downstream application in
developing non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. The
ortho-position of the bromine atom introduces specific steric and electronic effects that
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distinguish it from its para-substituted congeners, influencing both crystal packing and receptor
binding affinity in derivative compounds.

Chemical Identity & Structural Analysis
N I | Identifi

Property Detail

IUPAC Name 2-(2-Bromophenoxy)propanehydrazide

Molecular Formula

Molecular Weight 259.10 g/mol

Core Moiety Phenoxyalkanoic acid hydrazide

Ether (-O-), Hydrazide (-CONHNH:2), Aryl Halide

Key Functional Groups
(Ar-Br)

) C2 of the propyl chain (typically synthesized as
Chiral Center S
a racemic mixture)

Stereochemical & Electronic Implications

The molecule features a chiral center at the

-carbon relative to the carbonyl group.

» Ortho-Effect: Unlike the 4-bromo isomer, the 2-bromo substituent exerts a steric influence on
the ether oxygen. This restricts the rotational freedom of the phenoxy ring, potentially locking
the molecule into a preferred conformation that favors specific binding pockets in biological
targets (e.g., COX-1/COX-2 enzymes).

e Lipophilicity: The bromine atom enhances lipophilicity (

), improving membrane permeability for drug derivatives.

Synthetic Pathways (The "How-To")

The synthesis follows a validated two-step protocol: Williamson Ether Synthesis followed by
Nucleophilic Acyl Substitution (Hydrazinolysis).
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Reaction Workflow Diagram

The following diagram illustrates the retrosynthetic logic and forward reaction flow.

Step 1: Etherification
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Caption: Two-step synthesis of 2-(2-Bromophenoxy)propanohydrazide via ester
intermediate.

Detailed Experimental Protocol
Step 1: Synthesis of Ethyl 2-(2-bromophenoxy)propionate

e Reagents: 2-Bromophenol (0.1 mol), Ethyl 2-chloropropionate (0.1 mol), Anhydrous
Potassium Carbonate (

, 0.15 mol).

e Solvent: Dry Acetone (50 mL).
e Procedure:

o Dissolve 2-bromophenol in dry acetone.
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[e]

Add anhydrous

(acts as a base to deprotonate the phenaol).

o

Add ethyl 2-chloropropionate dropwise.

[¢]

Reflux the mixture for 8—10 hours. Monitor via TLC (Mobile phase: Hexane:Ethyl Acetate
8:2).

[¢]

Filter the hot solution to remove inorganic salts (

, excess carbonate).

[¢]

Evaporate the solvent to obtain the ester as an oily liquid.

Step 2: Hydrazinolysis to Target Hydrazide
o Reagents: Ester from Step 1 (0.05 mol), Hydrazine Hydrate 99% (0.1 mol).

e Solvent: Absolute Ethanol (30 mL).

e Procedure:

o

Dissolve the ester in absolute ethanol.

o Add hydrazine hydrate dropwise with constant stirring. Note: Excess hydrazine drives the
equilibrium toward the hydrazide.

o Reflux for 4-6 hours.
o Cool the mixture to room temperature, then pour onto crushed ice/water.

o The solid hydrazide will precipitate. Filter, wash with cold water, and recrystallize from
ethanol.

Spectroscopic Characterization

Validation of the structure relies on confirming the loss of the ester ethoxy group and the
appearance of hydrazide protons.
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Technique

Expected Signal (ppm /
cm™?)

Assignment

FT-IR

3200-3350 cm™*

and

stretching (Doublet/Broad)

1660-1690 cm~1

(Amide 1) stretching

1240 cm™?

(Ether) asymmetric stretch

1H-NMR (DMSO-d6)

9.2-9.5 (s, 1H)

(Amide proton)

4.2-4.5 (br s, 2H)

(Amino protons)

4.8 (g, 1H) (Methine proton)
1.5(d, 3H) (Methyl group)
6.8-7.6 (M, 4H) Aromatic protons (Ar-H)

Critical Quality Attribute (CQA): The disappearance of the ester triplet (

1.2) and quartet (

4.1) in NMR confirms the completion of Step 2.

Biological & Pharmacological Utility[3][5][6][7]1[8][9]

The hydrazide group is a "privileged structure” in drug design. It is rarely the final drug but

rather the reactive gateway to heterocyclic bioactive agents.

Downstream Synthesis Pathways

The following Graphviz diagram details how this core molecule is transformed into active

pharmaceutical ingredients (APIs).
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Caption: Divergent synthesis of bioactive heterocycles from the hydrazide core.

Therapeutic Applications

» Antimicrobial (Triazoles): Reaction with carbon disulfide (

) yields oxadiazole thiones or triazole thiones. These derivatives disrupt bacterial cell wall
synthesis.

o Anti-inflammatory (NSAID Analogs): The 2-bromophenoxy moiety mimics the structure of
ibuprofen/naproxen. Converting the hydrazide to a 1,3,4-oxadiazole retains COX-2 inhibition
while reducing the gastric ulceration side effects typical of acidic NSAIDs [1].

e Antitubercular: Hydrazones derived from this compound (via reaction with aldehydes) have
shown efficacy against Mycobacterium tuberculosis by inhibiting mycolic acid synthesis,
similar to Isoniazid [2].

References
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e BenchChem. "Spectroscopic Analysis of Bromophenoxy Derivatives." (General reference for
NMR shift expectations in brominated aromatics).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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